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Compound of Interest

Compound Name: SAR7334

Cat. No.: B560094 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of SAR7334.

Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining

reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of SAR7334?

A1: For long-term storage, the solid form of SAR7334 should be stored at -20°C, where it can

remain stable for up to three years.[1] For shorter periods, storage at 4°C for up to two years is

also acceptable.[2]

Q2: What are the recommended conditions for storing SAR7334 in solution?

A2: Stock solutions of SAR7334 should be aliquoted to avoid repeated freeze-thaw cycles. For

optimal stability, store these aliquots at -80°C.[2] Under these conditions, the solution is

expected to be stable for up to two years.[2] If storing at -20°C, the stability is generally

ensured for up to one year.[1][2]

Q3: In which solvents can I dissolve SAR7334?

A3: SAR7334 is soluble in several common laboratory solvents. It is readily soluble in Dimethyl

Sulfoxide (DMSO), with some sources indicating a solubility of up to 370 mg/mL.[2] The
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hydrochloride salt form of SAR7334 is also soluble in water and ethanol.[3] For in vivo

applications, SAR7334 can be formulated in mixtures containing DMSO, PEG300, Tween-80,

and saline or corn oil.[4]

Q4: I observed precipitation in my SAR7334 solution. What should I do?

A4: If you observe precipitation, it may be possible to redissolve the compound by gentle

heating and/or sonication.[4] However, it is crucial to ensure that the solvent has not become

hydrated, as moisture can reduce solubility, particularly for solutions in DMSO. Always use

fresh, anhydrous DMSO for preparing solutions.

Q5: How should I handle the shipping of SAR7334?

A5: SAR7334 is typically shipped at room temperature in the continental US.[2][4][5] Shipping

conditions may vary for other locations.[2][4][5] Upon receipt, it is important to transfer the

compound to the recommended storage conditions as soon as possible.

Data Summary Tables
Table 1: Storage Conditions and Stability of Solid SAR7334

Storage Temperature Duration Stability

-20°C 3 years Stable[1]

4°C 2 years Stable[2]

Table 2: Storage Conditions and Stability of SAR7334 Stock Solutions

Storage Temperature Duration Stability Notes

-80°C Up to 2 years

Recommended for long-term

storage. Aliquot to avoid

freeze-thaw cycles.[2]

-20°C Up to 1 year
Suitable for shorter-term

storage.[2]
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Table 3: Solubility of SAR7334

Solvent Form Concentration Notes

DMSO Free Base
≥ 370 mg/mL (1005.79

mM)

Hygroscopic DMSO

can impact solubility.

[2]

DMSO Hydrochloride
100 mg/mL (226.87

mM)

Ultrasonic assistance

may be needed.[4]

Water Hydrochloride 100 mM

Ethanol Free Base 74 mg/mL [1]

Ethanol Hydrochloride 25 mg/mL [5]

DMF Hydrochloride 1 mg/mL [5]

Ethanol:PBS (pH 7.2)

(1:5)
Hydrochloride 0.16 mg/mL [5]

Experimental Protocols & Workflows
While specific degradation pathways for SAR7334 are not extensively detailed in public

literature, its primary mechanism of action involves the inhibition of TRPC6 channels.[2][3][6][7]

[8] The following diagrams illustrate a general experimental workflow for preparing SAR7334
solutions and a simplified representation of its inhibitory effect on the TRPC6 signaling

pathway.

Solution Preparation Experimental Use
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Figure 1. General workflow for the preparation and use of SAR7334 solutions.
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Figure 2. Simplified diagram of SAR7334 inhibiting TRPC6-mediated calcium influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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